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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzaldehyde

Cat. No.: B105460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formylation of

phloroglucinol (1,3,5-trihydroxybenzene) to produce 2,4,6-trihydroxybenzaldehyde. This key

intermediate is valuable in the synthesis of various pharmaceuticals and other biologically

active molecules. Two primary methods are detailed: the Vilsmeier-Haack reaction and a milder

approach using formamidine acetate.

Introduction
Phloroglucinol is a highly activated aromatic compound that readily undergoes electrophilic

substitution. Its formylation introduces a reactive aldehyde group, creating 2,4,6-
trihydroxybenzaldehyde, a versatile precursor for a range of complex organic molecules. The

selection of a synthetic method depends on factors such as scale, available reagents, and

desired purity. The Vilsmeier-Haack reaction is a classical and effective method, while the use

of formamidine acetate offers a less harsh alternative.
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Table 1: Comparison of Formylation Methods for
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Parameter Vilsmeier-Haack Reaction
Formamidine Acetate
Method

Formylating Agent
Vilsmeier Reagent (from POCl₃

and DMF)

Formamidine Acetate / Acetic

Anhydride

Typical Solvent Dichloromethane (DCM), DMF Tetrahydrofuran (THF)

Reaction Temperature 0 °C to room temperature 45 °C

Reaction Time ~6.5 hours 24 hours

Work-up
Aqueous work-up with base

(e.g., NaOAc)

Evaporation and aqueous

work-up

Reported Yield
~77% (general for electron-rich

arenes)[1]

Not explicitly stated for

phloroglucinol

Table 2: Physicochemical and Spectroscopic Data for
2,4,6-Trihydroxybenzaldehyde

Property Value

Molecular Formula C₇H₆O₄

Molecular Weight 154.12 g/mol [2]

CAS Number 487-70-7[2]

Appearance Colorless to beige solid

Melting Point 195 °C (decomposes)

Solubility Soluble in water, ethanol, and diethyl ether.[2]

¹H NMR Spectral data available.[3]

¹³C NMR Spectral data available.

IR Spectrum Data available in the NIST WebBook.

Mass Spectrum Data available in the NIST WebBook.
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Experimental Protocols
Protocol 1: Vilsmeier-Haack Formylation of
Phloroglucinol
The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, an electrophilic iminium salt, to

formylate electron-rich aromatic rings.[4][5][6]

Materials:

Phloroglucinol

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM, anhydrous)

Sodium acetate (NaOAc)

Diethyl ether (Et₂O)

Sodium sulfate (Na₂SO₄, anhydrous)

Deionized water

Brine solution

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and a nitrogen inlet, dissolve phloroglucinol (1.0 eq) in anhydrous DMF.

Cool the solution to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (1.1 - 1.5 eq) dropwise to the stirred solution,

maintaining the temperature below 5 °C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.jk-sci.com/blogs/resource-center/vilsmeier-haack-reaction
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://www.organic-chemistry.org/namedreactions/vilsmeier-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for approximately 6.5 hours.[1]

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture back to 0 °C.

Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium

acetate.

Extract the product into diethyl ether.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude 2,4,6-trihydroxybenzaldehyde by column chromatography on silica gel or

by recrystallization.

Protocol 2: Formylation of Phloroglucinol using
Formamidine Acetate
This method provides a milder alternative to the Vilsmeier-Haack reaction and avoids the use

of phosphorus oxychloride.

Materials:

Phloroglucinol (1.0 eq)

Formamidine acetate (5.0 eq)

Acetic anhydride (10.0 eq)

Tetrahydrofuran (THF)

Deionized water
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Procedure:

Combine phloroglucinol (1.0 eq, e.g., 2.00 g, 15.9 mmol) and formamidine acetate (5.0 eq,

e.g., 8.25 g, 79.4 mmol) in a round-bottom flask.

Add THF (e.g., 200 mL) and stir the mixture at 45 °C until the target temperature is reached.

Add acetic anhydride (10.0 eq, e.g., 14.7 mL, 159 mmol) to the reaction mixture.

Cap the flask and allow the reaction to proceed for 24 hours at 45 °C.

After 24 hours, remove the THF, excess acetic anhydride, and acetic acid under reduced

pressure at 50 °C.

Add deionized water (e.g., 200 mL) to the residue and stir at 40 °C for 2 hours to induce

precipitation and hydrolysis of any intermediates.

Isolate the solid product by filtration, wash with cold water, and dry under vacuum to obtain

2,4,6-trihydroxybenzaldehyde.

Visualizations
Vilsmeier-Haack Reaction Workflow
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Vilsmeier-Haack Formylation of Phloroglucinol

Vilsmeier Reagent Formation
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2,4,6-Trihydroxybenzaldehyde
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Caption: Workflow for the Vilsmeier-Haack formylation of phloroglucinol.
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Formamidine Acetate Method Workflow
Formylation of Phloroglucinol with Formamidine Acetate
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Formamidine Acetate in THF
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React for 24 hours at 45°C

Evaporate Solvents and Reagents

Stir with Water at 40°C

Filter and Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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